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Compound of Interest

Compound Name: Cefmepidium

CAS No.: 745749-33-1

Cat. No.: B12647437

Get Quote

Executive Summary
Cefmepidium chloride (CAS: 107452-79-9) is a semi-synthetic, broad-spectrum cephalosporin

antibiotic characterized by a unique structural hybridization. It combines the highly stable, anti-

pseudomonal 7-acyl side chain of ceftazidime with a novel quaternary ammonium thiomethyl

moiety at the 3-position. This architectural design aims to synergize the beta-lactamase stability

of third-generation cephalosporins with the enhanced outer-membrane permeability typical of

fourth-generation zwitterionic agents. This guide provides a rigorous analysis of its chemical

structure, synthetic pathways, and physicochemical properties.

Chemical Identity and Architecture
Nomenclature and Identification

Common Name: Cefmepidium chloride

CAS Registry Number: 107452-79-9

Molecular Formula: C₂₃H₂₅ClN₆O₈S₃ (as the chloride salt)
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Molecular Weight: ~645.13 g/mol

IUPAC Name: 1-Methyl-4-[({(6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-

2-yloxyimino)acetamido]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-

yl}methyl)thio]pyridinium chloride.

Structural Logic
The molecule is built upon the 7-aminocephalosporanic acid (7-ACA) nucleus, modified at two

critical positions to define its pharmacophore:

C-7 Position (Acyl Side Chain):

Moiety: (Z)-2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxy)iminoacetyl.[1]

Function: This is identical to the side chain of ceftazidime. The bulky dimethylacetic acid

oxime group provides significant steric hindrance, protecting the beta-lactam ring from

hydrolysis by common plasmid-mediated beta-lactamases (e.g., TEM-1, SHV-1). The

aminothiazole ring enhances affinity for Penicillin-Binding Proteins (PBPs), particularly

PBP3 in Gram-negative bacteria.

C-3 Position (Peripheral Side Chain):

Moiety: (1-Methylpyridinium-4-yl)thiomethyl.

Function: Unlike ceftazidime (which has a pyridinium methyl group) or cefepime (N-

methylpyrrolidinium), cefmepidium utilizes a thioether linker connecting the cephem core

to a quaternary pyridinium ring.

Effect: The quaternary nitrogen confers a zwitterionic character (net neutral charge at

physiological pH), facilitating rapid diffusion through the porin channels (OmpF/OmpC) of

the Gram-negative outer membrane. The thioether linkage modulates the electronic

properties of the leaving group during PBP acylation.

Structural Visualization
The following diagram illustrates the modular assembly of Cefmepidium, highlighting the

functional roles of each domain.
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Figure 1: Modular structural analysis of Cefmepidium Chloride, detailing the functional

contributions of the C-7 and C-3 substituents.

Physicochemical Properties[2][3][4]
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Property Description
Clinical/Experimental
Implication

Physical State
White to pale yellow crystalline

powder

Hygroscopic; requires storage

under desiccant.

Solubility
Soluble in water, saline;

sparingly soluble in ethanol.

Suitable for parenteral (IV/IM)

formulation.

pKa Values

~2.6 (COOH), ~3.8

(Aminothiazole), ~7.2 (Oxime

COOH)

Exists as a zwitterion at

physiological pH (7.4).

Lipophilicity (LogP) Low (< 0)

High water solubility; low

volume of distribution

(extracellular fluid).

Stability
pH-dependent; max stability

pH 4.0–6.0.

Reconstituted solutions should

be used immediately or

refrigerated.

Synthetic Methodology
The synthesis of Cefmepidium Chloride typically follows a convergent route, avoiding the

instability of the quaternary ammonium group until the final stages.

Retrosynthetic Analysis
The molecule is disassembled into three key precursors:

7-ACA (7-Aminocephalosporanic acid) - The core scaffold.

Side Chain A: (Z)-2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxy)iminoacetic acid

(protected form).

Side Chain B: 4-Mercapto-1-methylpyridinium chloride (Nucleophile).

Step-by-Step Protocol
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Note: This protocol is a generalized high-purity synthesis derived from standard cephalosporin

chemistry.

Step 1: Preparation of the C-3 Nucleophile

React 4-mercaptopyridine with methyl iodide or dimethyl sulfate in acetone.

Isolate 4-mercapto-1-methylpyridinium iodide/methylsulfate.

Convert to the chloride salt via ion exchange if necessary.

Step 2: C-7 Acylation

Activate the C-7 side chain acid (protected as the tert-butyl ester and trityl-amino) using

dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) or as an acid chloride.

React with 7-ACA in dichloromethane (DCM) or tetrahydrofuran (THF) at 0°C.

Yields the 7-acylated cephalosporanic acid intermediate.

Step 3: C-3 Nucleophilic Displacement

Dissolve the 7-acylated intermediate in a polar aprotic solvent (e.g., DMF or acetonitrile).

Add 4-mercapto-1-methylpyridinium chloride (from Step 1).

Heat gently (40-50°C) or use Lewis acid catalysis (e.g., BF₃·Et₂O) to facilitate the

displacement of the 3-acetoxy group by the thiol.

The sulfur atom attacks the methylene at C-3, displacing acetate.

Step 4: Deprotection and Purification

Treat the protected intermediate with trifluoroacetic acid (TFA) and anisole (scavenger) to

remove the tert-butyl and trityl protecting groups.

Precipitate the crude product using diethyl ether.
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Purification: Preparative HPLC (C18 column) using an ammonium acetate/acetonitrile

gradient.

Lyophilization: Freeze-dry the fractions to obtain Cefmepidium Chloride.

7-ACA

Step 1: C-7 Acylation
(Amide Bond Formation)

Activated 7-Side Chain
(Protected)

4-Mercapto-1-methylpyridinium

Step 2: C-3 Displacement
(Nucleophilic Substitution)

7-Acylated Intermediate

Protected Cefmepidium

Step 3: Deprotection
(TFA/Anisole)

Cefmepidium Chloride
(Purified)

Click to download full resolution via product page

Figure 2: Convergent synthetic pathway for Cefmepidium Chloride.

Pharmacological Mechanism & Profile
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Mechanism of Action
Cefmepidium functions as a "suicide substrate" for bacterial Penicillin-Binding Proteins

(PBPs).

Recognition: The zwitterionic structure facilitates rapid transit through the outer membrane

porins of Gram-negative bacteria.[2][3]

Acylation: The beta-lactam ring mimics the D-Ala-D-Ala terminus of peptidoglycan

precursors. The active site serine of the PBP attacks the beta-lactam carbonyl.

Inhibition: The ring opens, covalently modifying the PBP. The bulky C-7 side chain prevents

hydrolytic water from entering the active site, blocking deacylation (regeneration) of the

enzyme.

Lysis: Inhibition of transpeptidation leads to cell wall weakening and osmotic lysis.

Antibacterial Spectrum
Due to its hybrid structure, Cefmepidium exhibits a spectrum similar to Ceftazidime but with

potential enhancements:

Gram-Negative (Primary Target): Highly active against Pseudomonas aeruginosa,

Escherichia coli, Klebsiella spp., and Proteus spp.

Gram-Positive: Moderate activity against Staphylococcus aureus (MSSA) and Streptococcus

pneumoniae. Like Ceftazidime, it generally lacks robust activity against MRSA.

Anaerobes: Limited activity against Bacteroides fragilis.

Resistance Stability
Beta-Lactamases: The dimethyl-carboxy-oxime group renders Cefmepidium highly resistant

to hydrolysis by Class A plasmid-mediated beta-lactamases (TEM, SHV).

AmpC: Like fourth-generation agents, the zwitterionic nature may allow it to retain activity

against some AmpC-overproducing strains where earlier generations fail, though it is not

immune to hydrolysis by high-level AmpC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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